N-[(butylamino)carbonyl]-2,4,6-trichloronicotinamide

• IUPAC Name: N-(butylcarbamoyl)-2,4,6-trichloropyridine-3-carboxamide
• InChI: InChI=1S/C11H12Cl3N3O2/c1-2-3-4-15-11(19)17-10(18)8-6(12)5-7(13)16-9(8)14/h5H,2-4H2,1H3,(H2,15,17,18,19)
• InChI Key: ZQMJIKXDCCNSSE-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)NC(=O)C1=C(N=C(C=C1Cl)Cl)Cl
• Molecular Formula: C11H12Cl3N3O2
• Molecular Weight: 324.6 g/mol

Description

N-[(butylamino)carbonyl]-2,4,6-trichloronicotinamide, commonly known as BCTC, is a compound that belongs to the family of nicotinamide derivatives. It has been extensively studied for its potential use in scientific research, particularly in the field of pain management. BCTC has shown promising results in preclinical studies and has the potential to be developed into a novel therapeutic agent.

Mechanism of Action

BCTC acts as a selective antagonist of TRPV1 ion channels. TRPV1 channels are activated by various stimuli, including heat, capsaicin, and acid, and are involved in the transmission of pain signals. BCTC binds to the channel and blocks its activity, reducing the transmission of pain signals.
Biochemical and Physiological Effects:
BCTC has been shown to have minimal effects on other ion channels and receptors, indicating its specificity for TRPV1 channels. It has also been shown to have low toxicity and good pharmacokinetic properties, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

BCTC has several advantages for use in lab experiments. It is a potent and selective TRPV1 antagonist, allowing for precise targeting of pain pathways. It has also been shown to have good pharmacokinetic properties, making it suitable for in vivo studies. However, BCTC has limitations in terms of its solubility and stability, which can affect its efficacy and reproducibility in experiments.

Future Directions

There are several future directions for the development of BCTC as a therapeutic agent. One potential application is in the treatment of chronic pain conditions, such as neuropathic pain and fibromyalgia. BCTC may also have potential in the treatment of other conditions, such as itch and inflammation. Further studies are needed to fully elucidate the potential of BCTC and to optimize its pharmacological properties.

Scientific Research Applications

BCTC has been extensively studied for its potential use in pain management. It has been shown to block the activity of the Transient Receptor Potential Vanilloid 1 (TRPV1) ion channel, which is involved in the transmission of pain signals. BCTC has been shown to be effective in reducing pain in preclinical studies, including models of inflammatory and neuropathic pain.